molecular formula C11H12BrN3 B2734688 1-(4-bromobenzyl)-5-methyl-1H-pyrazol-3-amine CAS No. 956440-83-8

1-(4-bromobenzyl)-5-methyl-1H-pyrazol-3-amine

Cat. No. B2734688
CAS RN: 956440-83-8
M. Wt: 266.142
InChI Key: BWAJJVPGQVYNPG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromobenzyl)-5-methyl-1H-pyrazol-3-amine, also known as BMPA, is a heterocyclic compound composed of an amine and a pyrazole ring. It is a synthetic compound that has been studied for its potential applications in a variety of scientific research fields.

Scientific Research Applications

  • Organic Synthesis and Functional Substitution 1-[1-(4-Bromobenzyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1-ethanone (a derivative of our compound) has been studied for selective synthesis and functional substitution in 1,2,3-triazoles. This highlights its role in producing derivatives with varied chemical properties.
  • Biaryl Library Construction

    • 4-Bromobenzyl bromide , a related compound, is used to prepare a 20-member aminomethyl-substituted biaryl library via sequential N-alkylation of various amines . Such libraries are valuable for drug discovery and chemical biology research.

properties

IUPAC Name

1-[(4-bromophenyl)methyl]-5-methylpyrazol-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12BrN3/c1-8-6-11(13)14-15(8)7-9-2-4-10(12)5-3-9/h2-6H,7H2,1H3,(H2,13,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BWAJJVPGQVYNPG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1CC2=CC=C(C=C2)Br)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12BrN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-bromobenzyl)-5-methyl-1H-pyrazol-3-amine

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